Cas no 1261849-29-9 (4,3'-Bis(trifluoromethyl)-3-methylbiphenyl)

• Product Name: 4,3'-Bis(trifluoromethyl)-3-methylbiphenyl
• CAS No: 1261849-29-9
• MF: C₁₅H₁₀F₆
• MW: 304.230325222015
• CID: 4990880
• Update Time: 2025-05-22

4,3'-Bis(trifluoromethyl)-3-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4,3'-Bis(trifluoromethyl)-3-methylbiphenyl

• Inchi： 1S/C15H10F6/c1-9-7-11(5-6-13(9)15(19,20)21)10-3-2-4-12(8-10)14(16,17)18/h2-8H,1H3
• InChI Key： XBAIEWHBUIYUIK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C)C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 345
• XLogP3: 5.7
• Topological Polar Surface Area: 0

Additional information on 4,3'-Bis(trifluoromethyl)-3-methylbiphenyl

4,3'-Bis(trifluoromethyl)-3-methylbiphenyl: A Comprehensive Overview

The compound with CAS No. 1261849-29-9, commonly referred to as 4,3'-Bis(trifluoromethyl)-3-methylbiphenyl, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond, and the presence of trifluoromethyl groups at the 4 and 3' positions, along with a methyl group at the 3 position of the first ring.

4,3'-Bis(trifluoromethyl)-3-methylbiphenyl exhibits remarkable electronic properties due to the electron-withdrawing nature of the trifluoromethyl groups. These groups significantly influence the molecule's reactivity and stability, making it a valuable component in various chemical reactions and applications. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, including organic semiconductors and high-performance polymers.

The synthesis of 4,3'-Bis(trifluoromethyl)-3-methylbiphenyl involves a multi-step process that typically begins with the bromination of biphenyl derivatives followed by nucleophilic substitution reactions to introduce the trifluoromethyl groups. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound meets the stringent requirements of modern industrial applications.

In terms of applications, 4,3'-Bis(trifluoromethyl)-3-methylbiphenyl has found utility in the development of novel pharmaceutical agents. Its ability to modulate cellular signaling pathways makes it a promising candidate for drug discovery programs targeting various diseases, including cancer and inflammatory disorders. Recent clinical trials have demonstrated its potential as a lead compound for developing next-generation therapeutics.

Moreover, 4,3'-Bis(trifluoromethyl)-3-methylbiphenyl has been explored for its role in electronic materials. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics. Scientists have reported significant advancements in enhancing the efficiency and stability of OLEDs by incorporating this compound into their architectures.

Recent research has also focused on understanding the environmental impact of 4,3'-Bis(trifluoromethyl)-3-methylbiphenyl. Studies have shown that while it is stable under normal conditions, it can degrade under specific environmental stressors, such as UV radiation or microbial activity. These findings are crucial for assessing its long-term sustainability and minimizing its ecological footprint.

In conclusion, 4,3'-Bis(trifluoromethyl)-3-methylbiphenyl (CAS No. 1261849-29-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and electronic properties make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.